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Compound of Interest

Compound Name: Ethyl 2,2-difluoropent-4-enoate

Cat. No.: B177091 Get Quote

Technical Data for Ethyl 2,2-difluoropent-4-
enoate
For Immediate Release

This document provides core physicochemical properties of Ethyl 2,2-difluoropent-4-enoate,

a compound relevant to professionals in chemical research and pharmaceutical development.

The following data has been compiled from verified chemical databases.

Physicochemical Properties
The fundamental molecular characteristics of Ethyl 2,2-difluoropent-4-enoate are

summarized below. These values are essential for stoichiometric calculations, analytical

method development, and material characterization.

Property Value

Molecular Formula C7H10F2O2[1][2]

Molecular Weight 164.15 g/mol [1]

Molar Mass 164.15
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For unambiguous identification and cross-referencing in research and procurement, the

following identifiers are provided:

CAS Number: 110482-96-7[2]

Synonyms: 2,2-Difluoro-4-pentenoic acid ethyl ester, Ethyl 2,2-difluoropentenoate, Ethyl 2,2-

diflouro pentane-4-enoate[2]

Note on Technical Guide Requirements: The request for detailed experimental protocols and

signaling pathway diagrams is not applicable to the presentation of fundamental

physicochemical properties like molecular weight and formula. These are standard, calculated,

or well-established reference values. Therefore, experimental workflows and biological pathway

visualizations are not included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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